Cas no 1807166-31-9 (4,5-dibromo-2-chloro-pyridine)

• Product Name: 4,5-dibromo-2-chloro-pyridine
• CAS No: 1807166-31-9
• MF: C₅H₂Br₂ClN
• MW: 271.33707857132
• CID: 4618639
• PubChem ID: 119011871
• Update Time: 2025-07-10

4,5-dibromo-2-chloro-pyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-chloropyridine
• 2-Chloro-4,5-dibromopyridine
• D75402
• A929983
• 4,5-dibromo-2-chloro-pyridine
• CS-0093497
• 1807166-31-9
• EN300-1897152
• CS-16212
• AKOS027356993

• Inchi： 1S/C5H2Br2ClN/c6-3-1-5(8)9-2-4(3)7/h1-2H
• InChI Key： PMFRDCWAWXYNGG-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1Br)Cl

Computed Properties

• Exact Mass: 270.82220g/mol
• Monoisotopic Mass: 268.82425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4,5-dibromo-2-chloro-pyridine

Introduction to 4,5-dibromo-2-chloro-pyridine (CAS No. 1807166-31-9)

4,5-dibromo-2-chloro-pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1807166-31-9, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This heterocyclic compound, featuring both bromo and chloro substituents on a pyridine backbone, has garnered attention due to its versatile reactivity and utility in constructing complex molecular architectures.

The structural motif of 4,5-dibromo-2-chloro-pyridine makes it a valuable building block for the synthesis of various pharmacologically active compounds. The presence of multiple halogen atoms enhances its participation in nucleophilic substitution reactions, allowing for selective functionalization at different positions. This characteristic is particularly advantageous in drug discovery, where precise control over molecular structure is crucial for achieving desired biological activity.

In recent years, 4,5-dibromo-2-chloro-pyridine has been extensively studied for its role in developing novel therapeutic agents. For instance, researchers have leveraged its reactivity to synthesize kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The halogenated pyridine core serves as a scaffold that can be modified to target specific enzymatic pathways, demonstrating the compound's potential in medicinal chemistry.

Moreover, the compound has found applications in agrochemical research. Its structural features facilitate the creation of potent pesticides and herbicides by serving as a precursor for more complex molecules. The ability to introduce additional functional groups at will makes 4,5-dibromo-2-chloro-pyridine a cornerstone in designing next-generation crop protection agents that are both effective and environmentally sustainable.

Recent advancements in synthetic methodologies have further expanded the utility of 4,5-dibromo-2-chloro-pyridine. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of biaryl systems incorporating this heterocycle. These techniques have been instrumental in generating novel analogs with enhanced pharmacological properties, underscoring the compound's importance in synthetic organic chemistry.

The pharmaceutical industry has also explored 4,5-dibromo-2-chloro-pyridine as a key intermediate in antiviral and antibacterial drug development. Its structural versatility allows for the creation of molecules that can interact with viral proteases or bacterial enzymes, inhibiting their function and thereby mitigating disease progression. Such applications highlight the compound's broad therapeutic potential across multiple disease categories.

In conclusion, 4,5-dibromo-2-chloro-pyridine (CAS No. 1807166-31-9) represents a critical component in contemporary chemical synthesis. Its unique structural attributes and reactivity profile make it indispensable for developing innovative solutions in pharmaceuticals and agrochemicals. As research continues to uncover new synthetic pathways and applications, this compound is poised to remain at the forefront of industrial and academic chemistry.